Cas no 105900-85-4 (Acetamide,2-[acetyl(4-chlorophenyl)amino]-N,N-dimethyl-)

• Product Name: Acetamide,2-[acetyl(4-chlorophenyl)amino]-N,N-dimethyl-
• CAS No: 105900-85-4
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 147398
• PubChem ID: 60058
• Update Time: 2025-04-19

Acetamide,2-[acetyl(4-chlorophenyl)amino]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[acetyl(4-chlorophenyl)amino]-N,N-dimethyl-
• 2-(N-acetyl-4-chloroanilino)-N,N-dimethylacetamide
• 4'-Chloro-N-(dimethylcarbamoylmethyl)acetanilide
• AC1L1SJ2
• AC1Q3OG5
• ACETANILIDE, 4'-CHLORO-N-(DIMETHYLCARBAMOYLMETHYL)-
• BRN 2737814
• GB-503
• LS-10555
• n2-acetyl-n2-(4-chlorophenyl)-n,n-dimethylglycinamide
• REVQTYIGYPPMAY-UHFFFAOYSA-N
• 105900-85-4
• DTXSID30147412

• Inchi： 1S/C12H15ClN2O2/c1-9(16)15(8-12(17)14(2)3)11-6-4-10(13)5-7-11/h4-7H,8H2,1-3H3
• InChI Key： REVQTYIGYPPMAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(C)=O)CC(N(C)C)=O

Computed Properties

• Exact Mass: 254.08235
• Monoisotopic Mass: 254.082205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.231
• Boiling Point: 400.2°C at 760 mmHg
• Flash Point: 195.9°C
• Refractive Index: 1.568
• PSA: 40.62
• LogP: 1.78110